Cas no 1804716-30-0 (4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1804716-30-0
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4850055
• Update Time: 2025-06-09

4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c8-2-4-1-6(15(9,13)14)12-3-5(4)7(10)11/h1,3,7H,2H2
• InChI Key： OIRDDFPRCLNMEF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=NC=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride

Comprehensive Overview of 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1804716-30-0)

The chemical compound 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1804716-30-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both chloromethyl and difluoromethyl groups, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its reactivity and potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of the difluoromethyl group in 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride is particularly noteworthy, as fluorination is a key strategy in modern drug design. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial forums. The compound’s sulfonyl chloride moiety further expands its utility, enabling facile derivatization for cross-coupling reactions and nucleophilic substitutions.

From an industrial perspective, CAS No. 1804716-30-0 is often discussed in the context of high-value intermediates for small-molecule therapeutics. Its applications extend to the development of kinase inhibitors and antiviral agents, areas of high interest due to global health challenges. The compound’s pyridine core is a common scaffold in many FDA-approved drugs, making it a focal point for researchers exploring structure-activity relationships (SAR). This has led to a rise in searches for pyridine sulfonyl chlorides and their synthetic pathways.

Another hot topic linked to this compound is green chemistry and sustainable synthesis. As environmental regulations tighten, chemists are seeking efficient methods to produce 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride with minimal waste. Questions about catalytic alternatives and solvent-free reactions are frequently raised in online discussions, reflecting the industry’s shift toward eco-friendly practices. The compound’s versatility also makes it a candidate for flow chemistry applications, a cutting-edge technique gaining traction in process optimization.

In summary, 4-(Chloromethyl)-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS No. 1804716-30-0) is a multifaceted compound with broad relevance in drug discovery and material science. Its structural features and reactivity profile position it as a critical building block for next-generation bioactive molecules. As research continues to uncover new applications, this compound is poised to remain a topic of interest in both academic and industrial circles.